Cas no 1255718-13-8 (3-pyrazol-1-ylpropanoic acid;hydrochloride)

• Product Name: 3-pyrazol-1-ylpropanoic acid;hydrochloride
• CAS No: 1255718-13-8
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD13186028
• CID: 4582417
• Update Time: 2025-06-08

3-pyrazol-1-ylpropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-1-yl)propanoic acid hydrochloride
• 3-pyrazol-1-ylpropanoic acid;hydrochloride

• MDL： MFCD13186028
• Inchi： 1S/C6H8N2O2.ClH/c9-6(10)2-5-8-4-1-3-7-8;/h1,3-4H,2,5H2,(H,9,10);1H
• SMILES： C(O)(=O)CCN1C=CC=N1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-pyrazol-1-ylpropanoic acid;hydrochloride

3-Pyrazol-1-ylpropanoic Acid Hydrochloride (CAS No. 1255718-13-8): A Comprehensive Overview

3-Pyrazol-1-ylpropanoic acid hydrochloride (CAS No. 1255718-13-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(1H-pyrazol-1-yl)propanoic acid hydrochloride, is a derivative of pyrazole, a five-membered heterocyclic aromatic ring with two nitrogen atoms. The presence of the pyrazole moiety imparts unique chemical and biological properties to this compound, making it a valuable candidate for various applications in drug discovery and development.

The structure of 3-pyrazol-1-ylpropanoic acid hydrochloride consists of a pyrazole ring attached to a propionic acid moiety, which is further functionalized with a hydrochloride salt. This combination of functional groups provides the molecule with both acidic and basic properties, allowing it to interact with a wide range of biological targets. The compound's ability to form hydrogen bonds and engage in π-stacking interactions makes it particularly suitable for designing molecules with high binding affinities to specific protein targets.

In recent years, 3-pyrazol-1-ylpropanoic acid hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including signal transduction, cell growth, and differentiation. Research has shown that 3-pyrazol-1-ylpropanoic acid hydrochloride can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

Another significant application of 3-pyrazol-1-ylpropanoic acid hydrochloride is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Studies have demonstrated that 3-pyrazol-1-ylpropanoic acid hydrochloride can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-pyrazol-1-ylpropanoic acid hydrochloride have also been extensively investigated. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. The compound's metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

In addition to its therapeutic applications, 3-pyrazol-1-ylpropanoic acid hydrochloride has been explored for its use in chemical synthesis and materials science. The pyrazole ring is known for its ability to form stable complexes with metal ions, making it useful in the synthesis of coordination compounds and metallo-drugs. These complexes have shown promise in catalytic reactions and as luminescent materials for various applications.

The synthesis of 3-pyrazol-1-ylpropanoic acid hydrochloride can be achieved through several routes, including the reaction of 3-bromopropanoic acid with pyrazole followed by dehydrobromination and subsequent treatment with hydrochloric acid. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste generation and reduce energy consumption.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic efficacy of 3-pyrazol-1-ylpropanoic acid hydrochloride. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, providing valuable insights into its pharmacological profile. Collaborative efforts between academia and industry are essential to advance this compound from preclinical studies to clinical applications.

In conclusion, 3-pyrazol-1-ylpropanoic acid hydrochloride (CAS No. 1255718-13-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting GPCRs, inflammation, and other disease pathways. Continued research and development will undoubtedly uncover new applications and enhance our understanding of this intriguing molecule.